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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B3028586

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of IR 754
Carboxylic Acid in Dimethyl Sulfoxide (DMSO) and water. It is intended to be a valuable
resource for researchers and professionals in the fields of biotechnology, drug discovery, and
diagnostics who are considering this near-infrared (NIR) fluorescent dye for their applications.
This document outlines the dye's properties, provides guidance on its dissolution, and presents
a sample experimental workflow.

Introduction to IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a member of the heptamethine cyanine dye family, characterized by
its strong absorption and fluorescence in the near-infrared spectrum. Its chemical structure
includes a carboxylic acid group, which allows for covalent conjugation to biomolecules such as
proteins, antibodies, and amino-modified oligonucleotides. The NIR properties of IR 754 make
it a valuable tool for deep-tissue imaging and other applications where minimizing
autofluorescence from biological samples is critical.

Chemical Properties:
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Property Value

Molecular Formula C30H33IN202

Molecular Weight Approximately 580.51 g/mol

Appearance Green to dark green powder or crystals[1]

Solubility Profile: DMSO and Water

A critical aspect of working with IR 754 Carboxylic Acid is understanding its solubility, as this
directly impacts its usability in biological and pharmaceutical research.

Qualitative Solubility Analysis

Based on the chemical structure, IR 754 Carboxylic Acid is classified as a non-sulfonated
cyanine dye. Dyes in this class are known for their hydrophobic nature. Consequently, IR 754
Carboxylic Acid exhibits low solubility in agueous solutions like water or phosphate-buffered
saline (PBS). The large organic structure outweighs the hydrophilic contribution of the single
carboxylic acid group.

Conversely, IR 754 Carboxylic Acid is soluble in polar aprotic organic solvents, with Dimethyl
Sulfoxide (DMSO) being a common choice for creating concentrated stock solutions. Other
organic solvents such as dimethylformamide (DMF) can also be used. For most biological
applications, a stock solution in DMSO is prepared first and then diluted into the final aqueous
buffer. It is crucial to ensure that the final concentration of DMSO in the aqueous medium is low
enough to not affect the biological system under study.

Quantitative Solubility Data

Precise quantitative solubility data for IR 754 Carboxylic Acid is not readily available in
published literature. However, based on the typical behavior of non-sulfonated cyanine dyes,
the following table provides estimated solubility values for practical guidance.
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Solvent Estimated Solubility Remarks

DMSO is the recommended

DMSO > 10 mg/mL solvent for preparing
concentrated stock solutions.

The dye is sparingly soluble in
Water < 0.1 mg/mL water, often leading to

aggregation.

Similar to water, solubility is

PBS (pH 7.4) < 0.1 mg/mL o
very limited in aqueous buffers.

Note: The values presented are estimates for a typical non-sulfonated cyanine dye and should

be empirically verified for specific applications.

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of IR 754 Carboxylic Acid in
DMSO.

Materials:

IR 754 Carboxylic Acid (MW: ~580.51 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes

Calibrated micropipettes
Procedure:

o Weighing the Dye: Accurately weigh out a small amount of IR 754 Carboxylic Acid (e.g., 1
mg) and place it in a microcentrifuge tube.
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e Calculating DMSO Volume: Calculate the required volume of DMSO to achieve a 10 mM
concentration.

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
o For 1 mg of dye: Volume = (0.001 g / 580.51 g/mol ) / 0.010 mol/L = 0.000172 L = 172 pL

» Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the dye.

e Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution.
Gentle warming (e.g., to 37°C) can aid dissolution but should be done with caution to avoid
degradation.

Storage: Store the stock solution in a tightly sealed container, protected from light, at -20°C.

Visualizations
Experimental Workflow: Preparation for Cell Staining

The following diagram illustrates a typical workflow for preparing IR 754 Carboxylic Acid for a
cell staining experiment.
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Workflow for IR 754 Carboxylic Acid in cell staining.
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Conceptual Signaling Pathway: Targeted Photodynamic
Therapy

This diagram illustrates a conceptual signaling pathway for the use of an antibody-drug
conjugate (ADC) involving IR 754 Carboxylic Acid in targeted photodynamic therapy (PDT).
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Conceptual pathway for targeted photodynamic therapy.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3028586?utm_src=pdf-body
https://www.benchchem.com/product/b3028586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

IR 754 Carboxylic Acid is a valuable near-infrared fluorescent dye for researchers in various
life science disciplines. While its poor aqueous solubility presents a challenge, this can be
effectively managed by using DMSO for initial dissolution to create concentrated stock
solutions. The carboxylic acid functionality provides a versatile handle for conjugation to a wide
array of biomolecules, enabling applications in targeted imaging, drug delivery, and diagnostics.
The protocols and conceptual frameworks provided in this guide offer a solid foundation for the
successful implementation of IR 754 Carboxylic Acid in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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